Cas no 2228889-28-7 (3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228889-28-7
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 6044159
• PubChem ID: 165804610
• Update Time: 2025-06-11

3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine
• EN300-1962163
• 2228889-28-7

• Inchi： 1S/C8H8ClF3N2/c9-6-1-2-14-7(10)5(6)3-8(11,12)4-13/h1-2H,3-4,13H2
• InChI Key： FBXZBEYZRGPUHC-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1CC(CN)(F)F)F

Computed Properties

• Exact Mass: 224.0328104g/mol
• Monoisotopic Mass: 224.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine

Comprehensive Overview of 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine (CAS No. 2228889-28-7)

The compound 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine (CAS No. 2228889-28-7) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 4-chloro-2-fluoropyridin-3-yl moiety and the 2,2-difluoropropan-1-amine side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for fluorinated compounds like 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and sustainable agrochemicals, two hot topics in scientific and industrial communities. The compound's CAS No. 2228889-28-7 is frequently searched in databases such as PubChem and Reaxys, reflecting its importance in synthetic chemistry and material science applications.

The synthesis of 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine involves multi-step organic reactions, including halogenation and amination, which are critical for achieving high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with regulatory standards. Its potential as a building block for novel therapeutics has also sparked interest in computational chemistry, where researchers model its interactions with biological targets.

From an industrial perspective, 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine is gaining traction due to its role in developing next-generation crop protection agents. With the global push for eco-friendly pesticides, this compound's fluorine atoms contribute to reduced environmental persistence while maintaining efficacy. Companies specializing in fine chemicals are investing in scalable production methods to meet rising demand, particularly in regions with stringent agricultural regulations.

In conclusion, 3-(4-chloro-2-fluoropyridin-3-yl)-2,2-difluoropropan-1-amine (CAS No. 2228889-28-7) represents a versatile and innovative chemical entity with broad applications. Its integration into drug discovery pipelines and agrochemical formulations underscores its relevance in addressing contemporary challenges in health and sustainability. Future research will likely explore its derivatives for even greater specificity and performance.